Cas no 199678-12-1 (4-Pyrimidin-2-yl-benzoic Acid)
4-Pyrimidin-2-yl-benzoic Acid structure
Product Name:4-Pyrimidin-2-yl-benzoic Acid
CAS No:199678-12-1
MF:C11H8N2O2
MW:200.193422317505
MDL:MFCD01318668
CID:66559
PubChem ID:1514324
Update Time:2025-04-18
4-Pyrimidin-2-yl-benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidin-2-yl-benzoic acid
- 4-Pyrimidin-2-ylbenzoic acid
- 4-(Pyrimidin-2-yl)benzoic acid
- AKOS BAR-2339
- Benzoic acid, 4-(2-pyrimidinyl)- (9CI)
- Benzoic acid, 4-(2-pyrimidinyl)-
- 4-(2-Pyrimidinyl)benzoic acid
- PubChem15861
- 4-Pyrimidin-2-yl-benzoicacid
- WNDAEOTYLPWXPN-UHFFFAOYSA-N
- Benzoic acid,4-(2-pyrimidinyl)-
- SBB052768
- R
- SB55530
- MFCD01318668
- EN300-745486
- DTXSID90363853
- CS-W022236
- FT-0645978
- AKOS004116498
- AMY32312
- 4-(pyrimidin-2-yl)benzoic acid, AldrichCPR
- SCHEMBL1222172
- DS-0134
- 199678-12-1
- NCGC00374137-01
- PS-5706
- 4-Pyrimidin-2-yl-benzoicacid95%
- DB-001799
- 4-Pyrimidin-2-yl-benzoic Acid
-
- MDL： MFCD01318668
- Inchi： 1S/C11H8N2O2/c14-11(15)9-4-2-8(3-5-9)10-12-6-1-7-13-10/h1-7H,(H,14,15)
- InChI Key： WNDAEOTYLPWXPN-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(C2N=CC=CN=2)=CC=1)=O
Computed Properties
- Exact Mass: 200.05900
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.1
Experimental Properties
- Melting Point: 238 °C
- PSA: 63.08000
- LogP: 1.84180
4-Pyrimidin-2-yl-benzoic Acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Pyrimidin-2-yl-benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155767-1g |
4-Pyrimidin-2-yl-benzoic acid |
199678-12-1 | 95+% | 1g |
$116 | 2021-08-05 | |
| Chemenu | CM155767-5g |
4-Pyrimidin-2-yl-benzoic acid |
199678-12-1 | 95+% | 5g |
$426 | 2021-08-05 | |
| Chemenu | CM155767-10g |
4-Pyrimidin-2-yl-benzoic acid |
199678-12-1 | 95+% | 10g |
$711 | 2021-08-05 | |
| Fluorochem | 065750-250mg |
4-(Pyrimidin-2-yl)benzoic acid |
199678-12-1 | 95% | 250mg |
￡32.00 | 2022-03-01 | |
| Fluorochem | 065750-1g |
4-(Pyrimidin-2-yl)benzoic acid |
199678-12-1 | 95% | 1g |
￡87.00 | 2022-03-01 | |
| Fluorochem | 065750-5g |
4-(Pyrimidin-2-yl)benzoic acid |
199678-12-1 | 95% | 5g |
￡347.00 | 2022-03-01 | |
| Fluorochem | 065750-10g |
4-(Pyrimidin-2-yl)benzoic acid |
199678-12-1 | 95% | 10g |
￡594.00 | 2022-03-01 | |
| Ambeed | A332028-100mg |
4-Pyrimidin-2-yl-benzoic acid |
199678-12-1 | 98% | 100mg |
$14.0 | 2024-07-28 | |
| Ambeed | A332028-250mg |
4-Pyrimidin-2-yl-benzoic acid |
199678-12-1 | 98% | 250mg |
$34.0 | 2024-07-28 | |
| Ambeed | A332028-1g |
4-Pyrimidin-2-yl-benzoic acid |
199678-12-1 | 98% | 1g |
$67.0 | 2024-07-28 |
4-Pyrimidin-2-yl-benzoic Acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
199678-12-1 (4-Pyrimidin-2-yl-benzoic Acid) Related Products
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